Cas no 51493-55-1 (2(3H)-Benzofuranone,3-methylene-)
51493-55-1 structure
Product Name:2(3H)-Benzofuranone,3-methylene-
2(3H)-Benzofuranone,3-methylene- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzofuranone,3-methylene-
- 3-Methylidene-1-benzofuran-2(3H)-one
- EINECS 278-967-5
- AKOS004123129
- 78684-19-2
- methylenebenzofuranone
- EINECS 262-673-9
- DTXSID60965823
- 3-methylene-1-benzofuran-2(3H)-one
- NS00123190
- 61248-47-3
- SCHEMBL3891530
- trans-(1)-Hexahydro-3-methylenebenzofuran-2(3H)-one
- 51493-55-1
- cis-(1)-Hexahydro-3-methylenebenzofuran-2(3H)-one
- 3-Methylidene-1-benzofuran-2-one
-
- Inchi： 1S/C9H6O2/c1-6-7-4-2-3-5-8(7)11-9(6)10/h2-5H,1H2
- InChI Key： LKSYKIHTIDDYJY-UHFFFAOYSA-N
- SMILES： O1C(C(=C)C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 146.03678
- Monoisotopic Mass: 146.036779430g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2(3H)-Benzofuranone,3-methylene- Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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